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Compound of Interest

Compound Name: L803-mts

Cat. No.: B8633675

Application Notes and Protocols for L803-mts

For Researchers, Scientists, and Drug Development Professionals

Introduction

L803-mts is a selective, cell-permeable peptide inhibitor of Glycogen Synthase Kinase-3 (GSK-
3).[1][2][3] It functions as a substrate-competitive inhibitor with an IC50 of 40 uM.[4] Due to its
role in various signaling pathways, including Wnt/p-catenin and mTOR, L803-mts has been
utilized in research related to neurodegenerative diseases like Alzheimer's, cancer, and
metabolic disorders.[1][5][6][7] This document provides detailed protocols for the dissolution,
preparation, and experimental application of L803-mts.

Physicochemical Properties and Storage

A summary of the key physicochemical properties of L803-mts is presented in the table below.
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Property Value Reference
CAS Number 1043881-55-5 [1][2]
Molecular Formula CesH110N15020P [2][3]
Molecular Weight 1464.64 g/mol [2][3]
Appearance White to off-white solid
Purity >98% [1]
Soluble to 1 mg/mL in 20%
Solubility acetonitrile/waterSoluble to 5 [1]8]
mg/mL in DMSO
Store powder at -20°C. Stock
solutions can be stored at
-20°C for up to 1 month or
Storage [2]

-80°C for up to 6 months.
Avoid repeated freeze-thaw

cycles.

Signaling Pathway of L803-mts

L803-mts primarily targets GSK-3, a key kinase in multiple signaling pathways. By inhibiting

GSK-3, L803-mts can modulate downstream cellular processes.
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Caption: L803-mts inhibits GSK-3, leading to downstream effects on Wnt and mTOR
pathways.

Experimental Protocols
Preparation of Stock Solutions

This protocol describes how to prepare a stock solution of L803-mts. It is crucial to use high-
purity solvents to maintain the integrity of the compound.

Materials:
¢ L803-mts powder

o Dimethyl sulfoxide (DMSO), cell culture grade
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e 20% Acetonitrile in sterile water

o Sterile, conical-bottom polypropylene tubes
o Calibrated micropipettes and sterile tips
Procedure:

e Solvent Selection: Choose the appropriate solvent based on the experimental requirements.
DMSO is suitable for most cell culture applications, while 20% acetonitrile/water may be
preferred for certain in vivo or biochemical assays.

o Calculating the required amount of solvent: To prepare a 1 mg/mL stock solution, use the
following formula: Volume of Solvent (mL) = Weight of L803-mts (mg) / 1 (mg/mL)

e Dissolution:

o Aseptically add the calculated volume of the chosen solvent to the vial containing the
L803-mts powder.

o Vortex briefly until the powder is completely dissolved. Gentle warming (37°C) may aid
dissolution in DMSO.

 Aliquoting and Storage:

o Dispense the stock solution into smaller, single-use aliquots in sterile polypropylene tubes.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term
storage (up to 6 months).

o Avoid repeated freeze-thaw cycles.

Stock Solution Preparation Workflow:
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Stock Solution Preparation Workflow

Weigh L803-mts powder

Choose Solvent
(DMSO or 20% Acetonitrile/Water)

Dissolve L803-mts in solvent

Aliquot into sterile tubes

Store at -20°C or -80°C

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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